molecular formula C26H26N2O3 B3502363 N-[4-(4-morpholinylcarbonyl)phenyl]-3,3-diphenylpropanamide

N-[4-(4-morpholinylcarbonyl)phenyl]-3,3-diphenylpropanamide

Cat. No. B3502363
M. Wt: 414.5 g/mol
InChI Key: GZJJQCWTOZLWQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[4-(4-morpholinylcarbonyl)phenyl]-3,3-diphenylpropanamide” is a complex organic compound. It contains a morpholinylcarbonyl group attached to a phenyl ring, which is further attached to a diphenylpropanamide group .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The morpholinylcarbonyl group would introduce a level of polarity to the molecule, while the phenyl and propanamide groups would contribute to its overall stability and reactivity .


Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The morpholinylcarbonyl and propanamide groups could potentially undergo a variety of reactions, including nucleophilic substitutions or additions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the morpholinylcarbonyl group could enhance its solubility in polar solvents, while the phenyl rings could contribute to its stability .

Future Directions

The study and application of “N-[4-(4-morpholinylcarbonyl)phenyl]-3,3-diphenylpropanamide” could be a potential area of research in organic and medicinal chemistry. Its unique structure could make it a candidate for the development of new pharmaceuticals or materials .

properties

IUPAC Name

N-[4-(morpholine-4-carbonyl)phenyl]-3,3-diphenylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H26N2O3/c29-25(19-24(20-7-3-1-4-8-20)21-9-5-2-6-10-21)27-23-13-11-22(12-14-23)26(30)28-15-17-31-18-16-28/h1-14,24H,15-19H2,(H,27,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GZJJQCWTOZLWQF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C(=O)C2=CC=C(C=C2)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H26N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

414.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[4-(4-morpholinylcarbonyl)phenyl]-3,3-diphenylpropanamide
Reactant of Route 2
Reactant of Route 2
N-[4-(4-morpholinylcarbonyl)phenyl]-3,3-diphenylpropanamide
Reactant of Route 3
Reactant of Route 3
N-[4-(4-morpholinylcarbonyl)phenyl]-3,3-diphenylpropanamide
Reactant of Route 4
Reactant of Route 4
N-[4-(4-morpholinylcarbonyl)phenyl]-3,3-diphenylpropanamide
Reactant of Route 5
Reactant of Route 5
Reactant of Route 5
N-[4-(4-morpholinylcarbonyl)phenyl]-3,3-diphenylpropanamide
Reactant of Route 6
N-[4-(4-morpholinylcarbonyl)phenyl]-3,3-diphenylpropanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.